Cas no 1051388-74-9 (Myrtucommulone G)

• Product Name: Myrtucommulone G
• CAS No: 1051388-74-9
• MF: C₄₀H₅₄O₉
• MW: 678.851373195648
• CID: 6765311
• Update Time: 2024-03-03

Myrtucommulone G Chemical and Physical Properties

Names and Identifiers

• (+)-Myrtucommulone G
• myrtucommulone G
• Myrtucommulone G

• Inchi： 1S/C40H54O9/c1-14-15-16-17-20(41)23-28(42)24-21(18(2)3)26-31(43)36(6,7)34(45)38(10,11)33(26)48-29(24)25-22(19(4)5)27-32(44)37(8,9)35(46)39(12,13)40(27,47)49-30(23)25/h18-19,21-22,27,42,47H,14-17H2,1-13H3/t21-,22-,27-,40+/m1/s1
• InChI Key： VCHNRICAPWWRIS-SBMKCSHNSA-N
• SMILES： C12OC3C(C)(C)C(C(C)(C)C(C=3[C@H](C(C)C)C1=C(O)C(C(CCCCC)=O)=C1O[C@]3(O)C(C)(C)C(C(C)(C)C([C@H]3[C@H](C(C)C)C1=2)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 49
• XLogP3: 6.482

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthenes